Cas no 878733-87-0 (3-(2-ethoxyethyl)-8-(2-fluorophenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-(2-ethoxyethyl)-8-(2-fluorophenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 878733-87-0
• MF: C₂₀H₂₂FN₅O₃
• MW: 399.418787479401
• CID: 5556080
• PubChem ID: 6484945
• Update Time: 2025-07-08

3-(2-ethoxyethyl)-8-(2-fluorophenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• Z237731252
• VU0509613-1
• 2-(2-ethoxyethyl)-6-(2-fluorophenyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• F3124-0627
• UPCMLD0ENAT5818594:001
• 3-(2-ethoxyethyl)-8-(2-fluorophenyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 878733-87-0
• AKOS000725429
• 3-(2-ethoxyethyl)-8-(2-fluorophenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C20H22FN5O3/c1-5-29-11-10-24-18(27)16-17(23(4)20(24)28)22-19-25(12(2)13(3)26(16)19)15-9-7-6-8-14(15)21/h6-9H,5,10-11H2,1-4H3
• InChI Key： QKCVCIYBPNIEME-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C(C)=C(C)N2C1=NC1=C2C(N(CCOCC)C(N1C)=O)=O

Computed Properties

• Exact Mass: 399.17066774g/mol
• Monoisotopic Mass: 399.17066774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.1Ų

Additional information on 3-(2-ethoxyethyl)-8-(2-fluorophenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

3-(2-Ethoxyethyl)-8-(2-fluorophenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione: A Comprehensive Overview

The compound with CAS No. 878733-87-0, known as 3-(2-ethoxyethyl)-8-(2-fluorophenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazopyridines or imidazopurines, which are known for their diverse biological activities. The imidazo[1,2-g]purine core structure is a key feature of this molecule and is associated with various pharmacological effects.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. Specifically, it has been shown to interact with kinase enzymes, which are critical in regulating cell growth and proliferation. The presence of the ethoxyethyl group at position 3 and the fluorophenyl group at position 8 contributes significantly to its pharmacokinetic properties and target specificity. These substituents not only enhance the molecule's stability but also improve its ability to cross cellular membranes.

One of the most promising applications of this compound is in the field of oncology research. Preclinical studies have demonstrated its ability to inhibit the activity of protein kinase C (PKC) and other related kinases involved in cancer cell survival and metastasis. The trimethyl substitution pattern at positions 1, 6, and 7 further enhances its binding affinity to these targets. This makes it a potential candidate for the development of targeted therapies against various malignancies.

In addition to its anticancer properties, this compound has also shown potential in modulating neurotransmitter systems, making it a subject of interest in neuropharmacology. The fluorophenyl group at position 8 plays a crucial role in its interaction with G-protein coupled receptors (GPCRs), which are involved in numerous neurological processes. Recent advancements in computational chemistry have enabled researchers to predict its binding modes and optimize its structure for better efficacy.

The synthesis of this compound involves a multi-step process that includes cross-coupling reactions and ring-forming strategies. The use of palladium catalysts has been pivotal in achieving high yields and selectivity during the synthesis. Researchers have also explored alternative routes to improve scalability and reduce production costs.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its three-dimensional structure and conformational flexibility.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically viable drug. Its unique combination of structural features and biological activities positions it as a valuable asset in the pipeline for novel therapeutic agents.